
ammonium nonanoate soil activity and
persistence

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ammonium nonanoate

CAS No.: 63718-65-0

Cat. No.: S696831

Get Quote

Soil Activity and Persistence Profile

The table below summarizes the key quantitative data on the environmental fate of ammonium nonanoate.

Property Value Details & Conditions

Soil Activity [1] [2] None No root uptake; effective only on contacted plant surfaces.

Soil Degradation
(DT₅₀) [3]

1.0 day

(typical)

Laboratory data at 20°C; classified as "Non-persistent".

Literature suggests degradation in less than one day.

General
Biodegradability [4]

Rapid Breaks down quickly in the environment, typically within a

few days.

Mode of Action [3] [2] Contact

Herbicide

Disrupts plant cell membranes on contact; not absorbed

systemically.

How Ammonium Nonanoate Works

Ammonium nonanoate is a non-systemic, broad-spectrum contact herbicide [3] [1]. Its effect is rapid

and limited only to the plant tissues it touches.
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Diagram of contact herbicide action with no soil activity.

Experimental and Usage Context

For researchers designing related studies, the following methodological considerations are important.

Supporting Evidence for Soil Degradation: The DT₅₀ value of 1.0 day is based on laboratory data
[3]. For field verification, soil sampling and chemical analysis (e.g., LC-MS/MS) would track the

concentration of ammonium nonanoate over time in test plots.
Confirming Lack of Soil Activity: Experimental protocols involve applying the herbicide to soil

without emerging plants, followed by bioassay with sensitive plant seeds [2]. Lack of germination or
growth inhibition confirms no residual soil activity.

Summary for Researchers

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.smolecule.com/products/s696831?utm_src=pdf-body-img
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3492.htm
https://www.smolecule.com/products/s696831?utm_src=pdf-body
https://content.ces.ncsu.edu/postemergence-non-selective-herbicides-for-landscapes-and-nurseries
https://www.smolecule.com/products/s696831?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Ammonium nonanoate is ideal for organic production, sensitive areas, and situations requiring rapid

knockdown without long-term soil residue [4]. Its non-persistent nature often necessitates repeat applications

for perennial weed control [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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